Cas no 123-96-6 (2-Octanol)

2-Octanol Properties

Names and Identifiers

• 2-Octanol
• (±)-2-Octanol
• 2-Octanolneat
• DL-2-Octanol
• sec-Caprylic alcohol
• 1-Methyl-1-heptanol
• 1-Methylheptanol
• 1-Methylheptyl Alcohol
• 2-0ctanol
• 2-capryl alcohol
• 2-Hydroxy-n-octane
• Hexyl methyl carbinol
• Methyl hexyl
• n-Octan-2-ol
• sec-caprylic
• sec-Caprylic alcoho
• sec-Caprylic alcohol,Capryl alcohol,Ethyl-N-amylcarbinol
• sec-Octanol
• Octan-2-ol
• FEMA 2801
• OCTANOL-2
• (2RS)-Octanol
• (RS)-2-Octanol
• Hexylmethylcarbinol
• OCTAN-2-OL
• DL-2-OCTANOL
• +Expand

• MDL： MFCD00004591
• InChIKey： SJWFXCIHNDVPSH-UHFFFAOYSA-N
• Inchi： 1S/C8H18O/c1-3-4-5-6-7-8(2)9/h8-9H,3-7H2,1-2H3
• SMILES： CC(O)CCCCCC
• BRN： 1719325

Computed Properties

• Exact Mass: 130.13600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 5
• Monoisotopic Mass: 130.136
• Heavy Atom Count: 9
• Complexity: 52.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• LogP: 2.33760
• PSA: 20.23000
• Merck: 6752
• Refractive Index: n20/D 1.426(lit.)
• Water Partition Coefficient: 0.1 g/100 mL (20 ºC)
• Boiling Point: 174-181 °C(lit.)
• Melting Point: -39°C(lit.)
• Flash Point: Fahrenheit: 159.8 ° f < br / > Celsius: 71 ° C < br / >
• FEMA: 2055
• Solubility: 1.12g/l
• Color/Form: Colorless flammable oily liquid with aromatic smell
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents. Combustible.
• Solubility: It is miscible with most organic solvents such as alcohol, ether, aromatic hydrocarbon and fatty hydrocarbon, and slightly soluble in water.
• Sensitiveness: Sensitive to humidity
• Density: 0.819 g/mL at 25 °C(lit.)

2-Octanol Security Information

• Symbol: GHS07
• RTECS：RH0795000
• WGK Germany：2
• Safety Term：S24/25-S36-S26
• Safety Instruction： S24/25-S36-S26
• Risk Phrases：R36/37/38; R25
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 1987
• Hazard Statement： H315,H319
• Warning Statement： P305+P351+P338
• Prompt：warning
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： 41-52
• Signal Word：Warning
• TSCA：Yes
• Explosive Limit：0.80-7.40%(V)
• HazardClass：8

2-Octanol Customs Data

• HS CODE：2905169000
• Customs Data：

  China Customs Code:

  2905169000

  Overview:

  2905169000 Isomers of octanol.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.Minimum tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2905169000 6-methylheptan-1-ol.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.Lowest tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Natural Products and Extracts Flavors and Fragrances Essential Oils